5alpha-Stigmastane-3,6-dione
5alpha-Stigmastane-3,6-dione
Brand Name:
Vulcanchem
CAS No.:
22149-69-5
VCID:
VC0198759
InChI:
InChI=1S/C29H48O2/c1-7-20(18(2)3)9-8-19(4)23-10-11-24-22-17-27(31)26-16-21(30)12-14-29(26,6)25(22)13-15-28(23,24)5/h18-20,22-26H,7-17H2,1-6H3/t19-,20-,22+,23-,24+,25+,26-,28-,29-/m1/s1
SMILES:
CCC(CCC(C)C1CCC2C1(CCC3C2CC(=O)C4C3(CCC(=O)C4)C)C)C(C)C
Molecular Formula:
C29H48O2
Molecular Weight:
428.7 g/mol
5alpha-Stigmastane-3,6-dione
CAS No.: 22149-69-5
Reference Standards
VCID: VC0198759
Molecular Formula: C29H48O2
Molecular Weight: 428.7 g/mol
| CAS No. | 22149-69-5 |
|---|---|
| Product Name | 5alpha-Stigmastane-3,6-dione |
| Molecular Formula | C29H48O2 |
| Molecular Weight | 428.7 g/mol |
| IUPAC Name | (5S,8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,4,5,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,6-dione |
| Standard InChI | InChI=1S/C29H48O2/c1-7-20(18(2)3)9-8-19(4)23-10-11-24-22-17-27(31)26-16-21(30)12-14-29(26,6)25(22)13-15-28(23,24)5/h18-20,22-26H,7-17H2,1-6H3/t19-,20-,22+,23-,24+,25+,26-,28-,29-/m1/s1 |
| Standard InChIKey | HMMVBUVVQLUGQA-UMQMBAGDSA-N |
| Isomeric SMILES | CC[C@H](CC[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC(=O)[C@@H]4[C@@]3(CCC(=O)C4)C)C)C(C)C |
| SMILES | CCC(CCC(C)C1CCC2C1(CCC3C2CC(=O)C4C3(CCC(=O)C4)C)C)C(C)C |
| Canonical SMILES | CCC(CCC(C)C1CCC2C1(CCC3C2CC(=O)C4C3(CCC(=O)C4)C)C)C(C)C |
| Appearance | Powder |
| Synonyms | stigmastane-3,6-dione |
| PubChem Compound | 13992092 |
| Last Modified | Nov 11 2021 |
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